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Cat. No.: B15584887

Essential Safety and Handling Guide for
GSK3335103

For Research Use Only. Not for human use.

This document provides crucial safety and logistical information for handling the small molecule
inhibitor GSK3335103. In the absence of a specific Safety Data Sheet (SDS), a cautious
approach is mandatory, and this compound should be treated as potentially hazardous.[1][2]
These guidelines are intended for researchers, scientists, and drug development professionals
to ensure safe handling and disposal.

GSK3335103 is identified as a potent, orally active, non-peptide av36 integrin inhibitor.[3][4][5]
It is used in research, particularly in studies related to pulmonary fibrosis.[3] Due to its
biological activity, all procedures should be conducted with appropriate personal protective
equipment and within designated laboratory areas.

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against exposure to
potent, biologically active small molecules like GSK3335103.[2] The following table outlines the
recommended PPE for various laboratory activities involving this compound.
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Recommended Personal Protective

Activity ]
Equipment (PPE)

o ) - Single-use, chemotherapy-rated gloves- Safety
Receiving & Unpacking
glasses

- Double chemotherapy-rated gloves- Protective

gown (impermeable, long-sleeved)- Safety
Weighing & Aliquoting (Solid Form) glasses or goggles- Face shield- Work should

be performed in a certified chemical fume hood

or a ventilated balance enclosure.[2]

- Double chemotherapy-rated gloves- Protective
Solution Preparation & Handling gown- Safety glasses or goggles- All work must
be conducted in a chemical fume hood.[2]

- Spill kit appropriate for chemical spills- Two
Spill CI pairs of chemotherapy-rated gloves-
ill Cleanu
P P Impermeable gown- Respiratory protection (e.g.,

N95 respirator or higher)- Safety goggles|[6]

Operational Plans: Step-by-Step Handling
Procedures

Adherence to a strict, step-by-step protocol is essential for minimizing risk and ensuring the
integrity of the compound.

1. Receiving and Storage:
e Upon receipt, visually inspect the package for any signs of damage or leakage.

« If the package is compromised, handle it within a chemical fume hood while wearing
appropriate PPE.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Follow the supplier's recommendations for storage temperature and conditions.
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2. Weighing and Aliquoting (Solid Form):

 All handling of the solid compound must occur within a certified chemical fume hood or a
ventilated balance enclosure to prevent inhalation of airborne particles.[2]

o Use dedicated spatulas and weighing papers.

o After weighing, carefully seal the primary container and decontaminate the exterior.
o Clean the balance and surrounding surfaces thoroughly after each use.

3. Solution Preparation:

 All solution preparation must be conducted within a chemical fume hood.[2]

o Use appropriate solvents as recommended by the supplier or relevant literature.
GSK3335103 is soluble in DMSO.[4]

o Add the solvent to the solid compound slowly to avoid splashing.

o Ensure the container is securely capped and labeled with the compound name,
concentration, solvent, and date of preparation.

4. Experimental Use:

e When adding the compound to cell cultures or animal models, do so within a biosafety
cabinet or chemical fume hood.

e Avoid creating aerosols.

e Any equipment that comes into contact with the compound (e.qg., pipette tips, serological
pipettes) should be considered contaminated and disposed of as hazardous waste.

Disposal Plan: Managing GSK3335103 Waste

Due to its biological activity, all waste contaminated with GSK3335103 must be managed as
hazardous chemical waste.[1] Under no circumstances should this chemical or its solutions be
disposed of down the sanitary sewer or in regular trash.[1]
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Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, pipette
tips, and vials, in a dedicated, leak-proof hazardous waste container clearly labeled
"Hazardous Waste" and "GSK3335103 Solid Waste".[1]

Liquid Waste: Collect all aqueous and solvent solutions containing GSK3335103 in a
separate, compatible, and clearly labeled hazardous waste container.[1] The container
should be marked "Hazardous Waste" and "GSK3335103 Liquid Waste".

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

Container Management and Disposal:

Use only approved, leak-proof containers with tight-fitting lids for all GSK3335103 waste.[1]

Store sealed hazardous waste containers in a designated, secure area within the laboratory,
preferably in secondary containment to mitigate spills.[1]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[1] Follow all institutional procedures for waste manifests and
pickup.

Visualized Workflows

The following diagrams illustrate the key workflows for handling and disposing of GSK3335103.
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Caption: Workflow for handling GSK3335103 from receipt to disposal.
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Caption: Segregation and disposal plan for GSK3335103 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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